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This guide provides a comprehensive comparison of NOR116 (Flamestab® NOR 116), a

monomeric N-alkoxy hindered amine (NOR-HALS), with alternative flame retardant and UV

stabilization systems for polyolefin applications. Contrary to potential misconceptions, NOR116
is not a catalyst for polyolefin production but a multifunctional additive that enhances flame

retardancy and resistance to UV degradation. This analysis focuses on its performance

benefits, cost-effectiveness, and impact on polymer properties compared to traditional halogen-

free flame retardants.

Executive Summary
NOR116 offers a high-efficiency, halogen-free solution for flame retardancy and UV

stabilization in polyolefins, particularly for fibers, films, and nonwovens. Its primary advantages

lie in its efficacy at very low concentrations (typically 0.5-1.5%), which helps to preserve the

mechanical properties and processability of the base polymer.[1][2] Alternatives, such as

intumescent flame retardants (IFRs) based on ammonium polyphosphate (APP), are also

effective but often require significantly higher loading levels (20-30%), which can negatively

impact the physical characteristics and processing of the polyolefin. The cost-benefit analysis,

therefore, centers on a trade-off between the higher per-kilogram cost of a specialized additive

like NOR116 and the lower per-kilogram cost but higher volume requirement of traditional IFR

systems. For applications where maintaining mechanical performance, transparency, and low

additive levels are critical, NOR116 presents a compelling value proposition.
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Mechanism of Action: NOR116
NOR116 functions as both a flame retardant and a UV stabilizer through a radical scavenging

mechanism.

Flame Retardancy: Upon heating, the N-O bond in the N-alkoxy amine structure cleaves,

generating nitroxyl and alkyl radicals. These radicals interfere with the combustion cycle in

both the gas and condensed phases, quenching the high-energy radicals that propagate fire.

UV Stabilization: The hindered amine structure effectively traps free radicals generated by

photo-oxidation, preventing the degradation of the polymer chains. This process is

regenerative, allowing for long-term protection against UV radiation.
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Figure 1: Dual-action mechanism of NOR116.
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Performance Comparison: NOR116 vs. Alternatives
The primary alternatives to NOR116 in halogen-free polyolefin systems are intumescent flame

retardants (IFRs) and, for UV stabilization, traditional hindered amine light stabilizers (HALS).

Intumescent Flame Retardants (IFRs): Typically combinations of ammonium polyphosphate

(APP) as an acid source, pentaerythritol (PER) as a carbon source, and melamine as a

blowing agent. They work by forming a protective char layer on the polymer surface during

combustion.

Traditional HALS: These are effective UV stabilizers but can have basicity that interacts

negatively with acidic components in some flame-retardant systems. NOR116 has low

basicity, avoiding these interactions.[2]

Quantitative Performance Data
The following tables summarize the typical performance characteristics of NOR116 compared

to a standard APP-based IFR system in polypropylene (PP).

Table 1: Flame Retardant Performance

Parameter Test Method Neat PP
PP + 1.5%
NOR116

PP + 30% IFR
(APP/PER)

Limiting Oxygen

Index (LOI)
ASTM D2863 ~18% ~24-28% ~30-35%

UL-94 Rating

(Vertical Burn)
UL-94 Fails

V-2 / VTM-0 (thin

films)
V-0

Peak Heat

Release Rate

(pHRR)

Cone

Calorimetry
High

Moderately

Reduced

Significantly

Reduced

Total Heat

Release (THR)

Cone

Calorimetry
High

Moderately

Reduced

Significantly

Reduced

Data compiled from various sources for illustrative purposes. Actual values depend on specific

formulations and test conditions.
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Table 2: Impact on Mechanical Properties of Polypropylene

Parameter Test Method Neat PP
PP + 1.5%
NOR116

PP + 30% IFR
(APP/PER)

Tensile Strength ASTM D638 Baseline
~ No significant

change

Can be

significantly

reduced

Elongation at

Break
ASTM D638 Baseline

~ No significant

change

Can be

significantly

reduced

Impact Strength

(Izod)
ASTM D256 Baseline

~ No significant

change

Can be

significantly

reduced

Melt Flow Index

(MFI)
ASTM D1238 Baseline Minor change

Can be

significantly

affected

Cost-Benefit Analysis
A direct cost comparison is challenging due to fluctuating raw material prices and proprietary

formulations. However, a qualitative cost-benefit analysis can be constructed based on

performance at typical loading levels.

Benefits of NOR116:

High Efficiency: Effective at very low concentrations (0.5-1.5%), minimizing the impact on the

polymer's physical properties and density.[1][2]

Multifunctionality: Provides both flame retardancy and excellent UV/thermal stability in a

single molecule, potentially reducing the need for additional stabilizers.

Property Retention: The low loading levels help maintain the mechanical integrity, ductility,

and processability of the polyolefin.[1][2]

Transparency: Suitable for applications where clarity is important, such as films.
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Low Interaction: Its low basicity prevents adverse reactions with other additives, such as

acidic flame retardants.[2]

Drawbacks of NOR116:

Higher Per-Kilogram Cost: As a specialized, high-performance additive, its cost per unit

weight is generally higher than bulk flame retardants.

Lower Ultimate FR Performance: While effective, it may not achieve the highest flame

retardancy ratings (e.g., UL-94 V-0 in thick sections) on its own, unlike high-loading IFR

systems.

Benefits of IFR Systems (e.g., APP-based):

High Flame Retardancy: Capable of achieving top-tier UL-94 V-0 ratings.

Lower Per-Kilogram Cost: The raw materials for IFRs are generally less expensive than

NOR-HALS.

Drawbacks of IFR Systems:

High Loading Levels: Require high concentrations (20-30% or more), which significantly

increases the weight and can degrade the mechanical properties of the polymer.[3][4]

Processing Challenges: High filler content can affect melt viscosity and processing

parameters.

Opacity: Not suitable for transparent applications.

Hygroscopic Potential: Some components can be sensitive to moisture.

Conclusion of Cost-Benefit Analysis:

NOR116 is most cost-effective in applications where the preservation of the polyolefin's

inherent mechanical properties, transparency, and processability is paramount. The added cost

of the additive is offset by the value of maintaining the polymer's performance characteristics

and the potential for reduced material usage due to lower filler content. For applications where

achieving the highest level of flame retardancy is the sole priority and a reduction in
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mechanical properties is acceptable, traditional IFR systems may be a more economical

choice.

Experimental Protocols
The following are summaries of the key experimental methods used to evaluate the

performance of flame retardants in polyolefins.

Limiting Oxygen Index (LOI) - ASTM D2863
This test determines the minimum concentration of oxygen in a flowing oxygen/nitrogen mixture

that will just support flaming combustion of a material.
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Prepare vertical sample strip

Place in glass chimney

Introduce O2/N2 mixture at a known concentration

Ignite top of sample

Observe burning behavior (e.g., >3 min or >50 mm burn)

Repeat until minimum concentration for sustained burning is found

Adjust O2 concentration

Iterate

LOI Value (%)

Result

Click to download full resolution via product page

Figure 2: Workflow for LOI testing.

UL-94 Vertical Burn Test
This test classifies the flammability of a material based on its self-extinguishing time after

ignition.
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Procedure: A vertical specimen is subjected to two 10-second applications of a flame.

Classification:

V-0: Flaming combustion ceases within 10 seconds after each flame application; no

flaming drips.

V-1: Flaming combustion ceases within 30 seconds after each flame application; no

flaming drips.

V-2: Flaming combustion ceases within 30 seconds after each flame application; flaming

drips that ignite cotton below are allowed.

Cone Calorimetry - ASTM E1354
This is one of the most comprehensive tests for fire behavior, measuring parameters like heat

release rate (HRR), time to ignition, and smoke production.

Procedure: A sample is exposed to a specific level of radiant heat from a conical heater.

Key Data: The rate of heat released by the burning sample is a critical indicator of its fire

hazard potential. A lower peak heat release rate (pHRR) indicates better flame retardancy.
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To cite this document: BenchChem. [A Comparative Cost-Benefit Analysis of NOR116 in
Polyolefin Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1143032#cost-benefit-analysis-of-nor116-in-
polyolefin-production]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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